Cas no 122-70-3 (2-Phenylethyl propionate)

• Product Name: 2-Phenylethyl propionate
• CAS No: 122-70-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00027008
• CID: 81967
• PubChem ID: 87577978
• Update Time: 2026-05-14

2-Phenylethyl propionate Chemical and Physical Properties

Names and Identifiers

• 2-phenylethyl propionate
• PHENYLETHYL-PROPIONATE
• phenethyl propionate
• 2-phenylethyl propanoate
• Phenylethanol propanoate
• Propionic Acid 2-Phenylethyl Ester
• Propionic Acid Phenethyl Ester
• Phenylethyl propionate
• Benzylcarbinyl propionate
• EcoPCO ACU
• NSC 404457
• Phenethyl alcohol propionate
• FEMA 3867
• FEMA 2867
• ENT 18544
• phenylethyl
• Phenethylpropionat
• 5-phenylpentanoate
• propionic acid, phenethyl ester
• ent18544
• Propanoic acid, 2-phenylethyl ester
• 2-Phenethyl propionate
• Phenethyl alcohol, propionate
• Phenethyl popanoate
• Japanese Beetle Bait
• 2-Phenethylpropionate
• Phenethyl propanoate
• Caswell No. 655D
• Phenethyl propionate (natural)
• FEMA No. 2867
• phenylethyl propanoate
• 2-Phenylethyl propionate

• MDL： MFCD00027008
• Inchi： 1S/C11H14O2/c1-2-11(12)13-9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： HVGZQCSMLUDISR-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Density: 1.016
• Boiling Point: 244°C(lit.)
• Flash Point: 107 ºC
• Refractive Index: n20/D 1.493(lit.)
• PSA: 26.30000
• LogP: 2.18230
• FEMA: 2867 | PHENETHYL PROPIONATE

2-Phenylethyl propionate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• RTECS：AJ3255000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/38
• TSCA：Yes

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